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Compound of Interest

Compound Name: Rifapentine-d8

Cat. No.: B15561805

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity Rifapentine-
d8, a deuterated analog of the antibiotic Rifapentine. This stable isotope-labeled (SIL)
compound serves as an indispensable internal standard for the quantitative analysis of
Rifapentine in complex biological matrices. Its use is critical in pharmacokinetic (PK), drug
metabolism (DMPK), and bioequivalence studies, ensuring the accuracy and reliability of
analytical data. This guide details commercially available sources, typical product
specifications, and relevant experimental protocols for its application.

Commercial Suppliers and Product Specifications

High-purity Rifapentine-d8 is available from several specialized chemical suppliers. While
batch-specific Certificates of Analysis should always be requested from the supplier, the
following tables summarize publicly available and typical specifications to aid in the selection of
a suitable product for research needs.

Table 1: Commercial Suppliers of Rifapentine-d8
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BENCHE

Supplier

Product Code

Available Pack

Sizes

Additional
Information

LGC Standards

TRC-R508508

0.5mg, 2.5 mg, 5 mg

Provides Certificate of
Analysis and Safety
Data Sheet upon
request.[1][2]

Simson Pharma
Limited

R300003

Inquire for details

Accompanied by a

Certificate of Analysis.

[3]

Pharmaffiliates

PA STI1 090115

Inquire for details

Offers a range of
Rifapentine impurities

and stable isotopes.[4]

Clearsynth

CS-CX-00751

1 mg, 5 mg, 10 mg, 25
mg, 50 mg, 100 mg

Also supplies related
compounds like 25-
Desacetyl

Rifapentine-d8.

Veeprho

Not specified

Inquire for details

Specializes in isotope-
labeled compounds
and impurity

standards.

Table 2: Typical Product Specifications for High-Purity Rifapentine-d8
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Parameter Typical Specification Analytical Method

High-Performance Liquid

Chemical Purity >95%
Chromatography (HPLC)[2]
Molecular Formula Ca7Hs6D8N4O12 Mass Spectrometry
Molecular Weight ~885.08 g/mol Mass Spectrometry
Nuclear Magnetic Resonance
Isotopic Enrichment >98% (NMR) Spectroscopy, Mass
Spectrometry
Appearance Red to Orange Solid Visual Inspection
Storage Conditions -20°C, protected from light Supplier Recommendation

Experimental Protocols

The primary application of Rifapentine-d8 is as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) assays for the quantification of Rifapentine in
biological samples. The following is a detailed, exemplary protocol adapted from established
methodologies.[5][6]

Preparation of Stock and Working Solutions

» Rifapentine-d8 Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of high-
purity Rifapentine-d8 and dissolve it in 1 mL of methanol. Vortex thoroughly to ensure
complete dissolution. This stock solution should be stored at -20°C.

e Working Internal Standard (IS) Solution (e.g., 100 ng/mL): Dilute the Rifapentine-d8 stock
solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to achieve the desired
final concentration for spiking into samples.

Sample Preparation (Protein Precipitation)

This protocol is suitable for plasma or serum samples.

» Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 uL of the biological matrix (e.g., human
plasma).
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Spiking: Add a specified volume (e.g., 10 pL) of the Rifapentine-d8 working IS solution to
each sample, except for blank matrix samples.

Precipitation: Add 300 pL of ice-cold acetonitrile to each tube to precipitate proteins.

Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and
complete protein precipitation.

Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at
4°C to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for
LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source.

Chromatographic Column: A C18 reverse-phase column (e.g., Supelco Discovery C18, 10
cm x 4.6 mm, 5 um patrticle size) is commonly used.[5]

Mobile Phase: A gradient elution using:

o Mobile Phase A: 10 mM ammonium formate in water.
o Mobile Phase B: Acetonitrile/Methanol (50:50, v/v).[5]
Flow Rate: A typical flow rate is 1 mL/min.[5]

Injection Volume: 10 pL.

MS Detection: Operated in positive ion mode using Multiple Reaction Monitoring (MRM). The
specific precursor-to-product ion transitions for Rifapentine and Rifapentine-d8 need to be
optimized on the specific instrument.
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o Example Transitions:
» Rifapentine: m/z 878.2 -> [Product lon]

» Rifapentine-d8: m/z 886.2 -> [Product lon]

» Data Analysis: The concentration of Rifapentine in the samples is determined by calculating
the peak area ratio of the analyte to the internal standard (Rifapentine-d8) and comparing it
to a standard curve.

Visualizations
Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a pharmacokinetic study where
Rifapentine-d8 is used as an internal standard for the quantification of Rifapentine in plasma
samples.
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Caption: Workflow for a pharmacokinetic study using Rifapentine-d8.
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Quality Control Logic for Analytical Batches

This diagram outlines the logical flow for accepting or rejecting an analytical batch based on
the performance of quality control (QC) samples, which are also quantified using the

Rifapentine-d8 internal standard.
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Caption: Quality control decision logic for bioanalytical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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